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Compound of Interest

Compound Name: SK-J002-1n

Cat. No.: B15551895 Get Quote

Initial Search and Findings on SK-J002-1n

An extensive literature search was conducted to gather information regarding the therapeutic

agent SK-J002-1n, specifically focusing on its use in combination with other therapies. The

search aimed to identify preclinical and clinical studies, mechanism of action, and relevant

experimental data to construct detailed application notes and protocols for researchers,

scientists, and drug development professionals.

However, the search results indicate that SK-J002-1n is not a therapeutic agent but rather a

component of a nickel-based catalytic system. Specifically, SK-J002-1n is mentioned in the

context of nickel-catalyzed mono-selective α-arylation of acetone with aryl chlorides and phenol

derivatives.[1][2] This chemical methodology is utilized for the synthesis of complex molecules

and does not have a direct therapeutic application in biological systems.

The search did not yield any preclinical or clinical data, signaling pathway information, or

experimental protocols related to the use of SK-J002-1n as a drug or in combination with other

therapies for the treatment of any disease. The retrieved documents consistently describe SK-
J002-1n within the realm of synthetic organic chemistry.[1][2]

Conclusion

Based on the available scientific literature, there is no evidence to support the use of SK-J002-
1n as a therapeutic agent, either alone or in combination with other therapies. The compound's

role is established within a specific chemical synthesis process. Therefore, the creation of
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application notes and protocols for its therapeutic use, as initially requested, is not feasible due

to the absence of relevant biological and medical research.

Researchers, scientists, and drug development professionals are advised to consult chemical

literature for information on the application of the nickel/Josiphos catalytic system involving SK-
J002-1n in synthetic chemistry.[1][2] For information on therapeutic combination strategies, it is

recommended to refer to resources that focus on established or investigational drugs with

documented preclinical and clinical activities.[3][4][5][6] Information on ongoing clinical trials for

various therapeutic agents can be found on clinical trial registries.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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